Cas no 511547-46-9 ((1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid)

• Product Name: (1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid
• CAS No: 511547-46-9
• MF: C₁₃H₂₃NO₄
• MDL: MFCD30802446
• CID: 1574230
• Update Time: 2025-06-12

(1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid,3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, (1R,3S)-
• (1R,3S)-3-{[(tert-butoxy)carbonyl](methyl)amino}cyclohexane-1-carboxylic acid
• (1R,3S)-3-[[(1,1-Dimethylethoxy)carbonyl]methylamino]cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, (1R,3S)-
• (1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid

• MDL： MFCD30802446

Additional information on (1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid

Comprehensive Overview of (1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid (CAS No. 511547-46-9)

(1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid (CAS No. 511547-46-9) is a chiral cyclohexane derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group and a methylamino moiety, making it a versatile intermediate for drug discovery and peptide modification. Its stereochemistry (1R,3S) is critical for enantioselective reactions, aligning with the growing demand for chiral building blocks in modern medicinal chemistry.

The compound’s carboxylic acid functionality enables conjugation with amines or alcohols, facilitating the development of prodrugs or targeted delivery systems—a hot topic in bioconjugation and ADC (antibody-drug conjugate) research. Researchers frequently search for "Boc-protected amino acids" or "chiral cyclohexane derivatives" to optimize asymmetric synthesis, reflecting the relevance of CAS No. 511547-46-9 in high-impact publications.

In the context of green chemistry, this compound’s stability under mild conditions aligns with trends toward sustainable synthesis. Its tert-butoxycarbonyl group can be selectively deprotected using non-hazardous acids, addressing concerns about solvent waste—a frequent query in "eco-friendly Boc deprotection" discussions. Additionally, its role in peptide backbone modification attracts attention from researchers exploring "next-generation peptide therapeutics," a trending niche in biopharma.

Analytical methods for characterizing (1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid often involve HPLC chiral separation and NMR stereochemical analysis, topics frequently searched alongside "CAS 511547-46-9 purity determination." The compound’s logP and solubility profiles are also critical for drug formulation, linking to popular keywords like "improving drug bioavailability."

Beyond pharmaceuticals, this compound’s structural motifs appear in materials science, particularly in supramolecular polymers—a rising field tied to searches for "functionalized cyclohexane templates." Its rigid cyclohexane ring offers conformational control, a property leveraged in "molecular machine design," another area gaining traction in nanotechnology circles.

Regulatory compliance is another hotspot: CAS No. 511547-46-9 is often referenced in "ICH Q3A impurity guidelines" discussions due to its use as a synthon. The absence of hazardous flags (per GHS classification) makes it preferable for global supply chains, aligning with "REACH-compliant intermediates" search trends.

In summary, (1R,3S)-3-[tert-butoxycarbonyl(methyl)amino]cyclohexanecarboxylic acid bridges multiple disciplines—from asymmetric catalysis to biotherapeutics—while addressing contemporary needs like sustainability and regulatory safety. Its CAS 511547-46-9 identifier serves as a keystone for researchers navigating chiral chemistry’s expanding frontiers.